Cas no 2138171-12-5 (7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo1,5-apyrimidine)

• Product Name: 7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo1,5-apyrimidine
• CAS No: 2138171-12-5
• MF: C₁₁H₁₂IN₃
• MW: 313.137554168701
• CID: 5908240
• PubChem ID: 165484162
• Update Time: 2025-06-12

7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo1,5-apyrimidine
• 7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• EN300-1130485
• 2138171-12-5

• Inchi： 1S/C11H12IN3/c1-6-5-9(8-3-4-8)15-11(13-6)10(12)7(2)14-15/h5,8H,3-4H2,1-2H3
• InChI Key： GHLLBCMHKLKTBB-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN2C=1N=C(C)C=C2C1CC1

Computed Properties

• Exact Mass: 313.00759g/mol
• Monoisotopic Mass: 313.00759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo1,5-apyrimidine

Professional Introduction to Compound with CAS No. 2138171-12-5 and Product Name: 7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo[1,5-a]pyrimidine

7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 2138171-12-5) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of an iodo substituent at the 3-position and cyclopropyl and dimethyl groups, contribute to its unique chemical properties and biological interactions.

The 7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo[1,5-a]pyrimidine structure is designed to serve as a versatile building block for the development of novel pharmacological agents. The iodine atom at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in drug discovery to introduce diverse molecular structures. This reactivity makes the compound particularly valuable for constructing complex drug candidates targeting various diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets relevant to cancer therapy. The pyrazolo[1,5-a]pyrimidine scaffold has been extensively studied due to its ability to mimic ATP binding pockets in enzymes. The 7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo[1,5-a]pyrimidine derivative represents an advanced scaffold that combines structural rigidity with functional diversity, making it an attractive candidate for kinase inhibition studies.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of next-generation anticancer agents. Kinase inhibitors are among the most successful classes of drugs in oncology, with several FDA-approved medications derived from pyrazolo[1,5-a]pyrimidine derivatives. The iodo substituent in 7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo[1,5-a]pyrimidine allows for rapid diversification of the core structure through palladium-catalyzed reactions, enabling medicinal chemists to explore a vast chemical space efficiently.

The cyclopropyl group in this molecule adds another layer of complexity and functionality. Cyclopropyl moieties are known to enhance metabolic stability and binding affinity in drug candidates. Additionally, they can serve as conformational constraints that improve drug-receptor interactions. The combination of these features makes 7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo[1,5-a]pyrimidine a promising candidate for further optimization towards high-affinity kinase inhibitors.

Recent advancements in computational chemistry and machine learning have accelerated the process of identifying lead compounds from large chemical libraries. Virtual screening techniques have been employed to predict the binding affinity of various derivatives of 7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo[1,5-a]pyrimidine to target kinases. These computational approaches have identified several promising analogs with enhanced potency and selectivity profiles.

In vitro studies have demonstrated that derivatives of this scaffold exhibit inhibitory activity against multiple kinases relevant to cancer progression. For instance, early-stage experiments have shown that certain analogs can inhibit tyrosine kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These findings align with the growing interest in developing dual inhibitors that target multiple kinases simultaneously.

The dimethyl groups at the 2-position contribute to the overall steric profile of the molecule, influencing both its solubility and binding interactions. Optimizing these substituents can lead to improved pharmacokinetic properties and reduced off-target effects. Medicinal chemists are actively exploring different alkyl or aryl groups at this position to fine-tune the biological activity of 7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo[1,5-a]pyrimidine derivatives.

The synthesis of complex heterocyclic compounds like 7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo[1,5-a]pyrimidine requires sophisticated synthetic strategies involving multi-step organic transformations. Key synthetic routes often involve cyclocondensation reactions followed by functional group interconversions. The introduction of the iodo substituent typically occurs late in the synthetic sequence to maximize regioselectivity and yield.

Recent publications have highlighted novel synthetic methodologies for constructing pyrazolo[1,5-a]pyrimidine scaffolds using transition-metal catalysis. These methods have enabled faster and more efficient access to biologically relevant derivatives while minimizing unwanted side reactions. Such advances are crucial for accelerating drug discovery pipelines and bringing new therapeutic agents to market more quickly.

The potential applications of 7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo[1,5-a]pyrimidine extend beyond oncology. Researchers are also exploring its utility in other therapeutic areas such as immunology and infectious diseases. Pyrazolo[1,5-a]pyrimidines have shown promise as immunomodulators due to their ability to modulate immune cell signaling pathways. Further investigation into this compound's biological profile could uncover new therapeutic opportunities.

In conclusion,7-cyclopropyl-3-iodo-2,5-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 2138171-12-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent starting point for developing novel kinase inhibitors and other therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology,this compound is poised to play a crucial role in future drug discovery efforts.